Cas no 152406-36-5 (Arthrofactin)

• Product Name: Arthrofactin
• CAS No: 152406-36-5
• MF: C₆₄H₁₁₁N₁₁O₂₀
• MW: 1354.62785840034
• CID: 174699
• Update Time: 2024-02-29

Arthrofactin Chemical and Physical Properties

Names and Identifiers

• Arthrofactin (9CI)
• 2,2'-[(3R,6S,9S,12R,15S,18R,21S,24R,30R,33R)-37-heptyl-27-[(1S)-1-hydroxyethyl]-12,18-bis(hydroxymethyl)-6,9-bis[(1S)-1-methylpropyl]-15,21,24,33-tetrakis(2-methylpropyl)-2,5,8,11,14,17,20,23,26,29,32,35-dodecaoxo-1-oxa-4
• Arthrofactin
• L-Aspartic acid, N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(3-hydroxy-1-oxodecyl)-D-leucyl)-D-alpha-aspartyl)-D-threonyl)-D-leucyl)-D-leucyl)-D-seryl)-L-leucyl)-D-seryl)-L-isoleucyl)-L-isoleucyl)-, lambda1-lactone
• C15686
• Q27149168

• Inchi： 1S/C64H111N11O20/c1-15-18-19-20-21-22-39-27-48(79)65-40(23-32(4)5)54(84)68-44(28-49(80)81)58(88)75-53(38(14)78)63(93)69-43(26-35(10)11)55(85)66-41(24-33(6)7)56(86)71-46(30-76)59(89)67-42(25-34(8)9)57(87)72-47(31-77)60(90)73-52(37(13)17-3)62(92)74-51(36(12)16-2)61(91)70-45(29-50(82)83)64(94)95-39/h32-47,51-53,76-78H,15-31H2,1-14H3,(H,65,79)(H,66,85)(H,67,89)(H,68,84)(H,69,93)(H,70,91)(H,71,86)(H,72,87)(H,73,90)(H,74,92)(H,75,88)(H,80,81)(H,82,83)/t36-,37-,38-,39?,40+,41+,42-,43+,44+,45-,46+,47+,51-,52-,53+/m0/s1
• InChI Key： HXMCERBOSXQYRH-KSVGBCIHSA-N
• SMILES： O1C([C@H](CC(=O)O)NC([C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)CC)NC([C@@H](CO)NC([C@H](CC(C)C)NC([C@@H](CO)NC([C@@H](CC(C)C)NC([C@@H](CC(C)C)NC([C@@H]([C@H](C)O)NC([C@@H](CC(=O)O)NC([C@@H](CC(C)C)NC(CC1CCCCCCC)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 95
• Rotatable Bond Count: 25
• Complexity: 2570
• Topological Polar Surface Area: 482

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides